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Compound of Interest

Compound Name: (-)-GB-1a

Cat. No.: B593241 Get Quote

Disclaimer: The information provided pertains to (-)-Ginkgolide B, which is the likely identity of

the requested compound "(-)-GB-1a" based on available chemical and safety data.

Researchers must confirm the identity of their specific compound and consult their institution's

Environmental Health and Safety (EHS) department before proceeding with any disposal

protocol.

(-)-Ginkgolide B is a terpene lactone isolated from the Ginkgo biloba tree, utilized in laboratory

research for its various biological activities, including as a potent antagonist to the platelet-

activating factor receptor (PAFR). While it is not classified as a hazardous substance under

Regulation (EC) No 1272/2008 (CLP), proper handling and disposal are essential to ensure

laboratory safety and environmental protection.[1] Some suppliers indicate that it may cause

skin and eye irritation, as well as respiratory irritation.

Essential Safety and Handling Information
Before disposal, it is crucial to adhere to safe handling procedures. Always wear appropriate

personal protective equipment (PPE), including safety goggles with side protection, chemical-

resistant gloves (such as nitrile rubber), and a lab coat.[1] If handling the compound as a

powder, ensure adequate ventilation or work in a fume hood to avoid dust formation.[2] In case

of accidental release, sweep up the solid material, avoid generating dust, and place it into a

suitable, closed container for disposal.[2][3]

Quantitative Data Summary: (-)-Ginkgolide B
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The following table summarizes key quantitative data for (-)-Ginkgolide B.

Property Value

Molecular Formula C₂₀H₂₄O₁₀

Molecular Weight 424.40 g/mol

CAS Number 15291-77-7

Appearance White crystalline solid

Melting Point >300 °C[1]

Solubility

Poorly soluble in water; Soluble in DMSO,

acetone, ethanol, ethyl acetate, and methanol.

[1][4]

Stability
Stable under normal ambient and anticipated

storage and handling conditions.[1][2]

Hazardous Decomposition
Under fire conditions, may produce carbon

monoxide (CO) and carbon dioxide (CO₂).[2]

Experimental Protocols: Disposal of (-)-Ginkgolide B
There are no specific experimental protocols for the chemical neutralization of (-)-Ginkgolide B

for disposal, primarily because it is not classified as a highly hazardous substance. The

standard procedure is segregation and disposal via a certified waste management service.

Step-by-Step Disposal Procedure:

Segregation: Collect waste (-)-Ginkgolide B, including pure compound and any contaminated

materials (e.g., pipette tips, vials, gloves), in a dedicated, suitable, and clearly labeled waste

container.[1] The container should be in good condition, kept closed except when adding

waste, and compatible with the chemical.

Labeling: Label the waste container as "Hazardous Waste" or as required by your

institution's EHS guidelines. The label should clearly state the contents, including the full

chemical name "(-)-Ginkgolide B," and any other components of the waste stream.
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Storage: Store the sealed waste container in a designated, secure area away from

incompatible materials, such as strong oxidizers.[1][2]

Consultation: Contact your institution's EHS department or the designated local waste

disposal expert to arrange for pickup and disposal.[1] They will provide specific instructions

based on local and national regulations.

Contaminated Packaging: Handle contaminated packaging and empty containers in the

same manner as the substance itself.[1] Do not dispose of them in regular trash unless they

have been thoroughly decontaminated. For empty containers, the first rinse should be

collected as hazardous waste.[5]

Prohibited Disposal: Do not dispose of (-)-Ginkgolide B down the drain or in household

garbage.[1]

Disposal Workflow Diagram
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Step 1: Preparation & Segregation

Step 2: Labeling & Storage

Step 3: Final Disposal

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Collect Waste (-)-Ginkgolide B
and Contaminated Materials

Place in a Dedicated,
Compatible Waste Container

Securely Seal the Container

Label Container Clearly:
'Hazardous Waste'
'(-)-Ginkgolide B'

Store in Designated Secure Area
Away from Incompatibles

Consult EHS / Local
Waste Authority

Arrange for Professional Pickup
and Disposal

Prohibited:
- No Drain Disposal
- No General Trash

Click to download full resolution via product page

Caption: Workflow for the proper disposal of (-)-Ginkgolide B.
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It is imperative for all laboratory personnel to follow the guidance of their institutional EHS

office, as they will be familiar with the specific federal, state, and local regulations governing

chemical waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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